![molecular formula C10H13ClN2O2 B1440466 3-(2-Amino-propyl)-3H-benzooxazol-2-one hydrochloride CAS No. 1185302-96-8](/img/structure/B1440466.png)
3-(2-Amino-propyl)-3H-benzooxazol-2-one hydrochloride
Overview
Description
The compound is a derivative of benzooxazolone, which is a type of organic compound. Benzooxazolones are known to have various biological activities and are used in drug discovery .
Chemical Reactions Analysis
The chemical reactions of a compound depend on its functional groups. Benzooxazolones, for example, can undergo various reactions due to the presence of the oxazole ring .Scientific Research Applications
Synthetic Applications and Chemical Analysis
Process-Related Impurities in Proparacaine Hydrochloride : A study identified and synthesized impurities in the local anesthetic agent proparacaine hydrochloride, showcasing the role of benzoxazole derivatives in understanding the quality control of pharmaceutical compounds (Yang et al., 2020).
Lipophilicity Study of Benzoxazole Derivatives : Research on the lipophilicity of 1,3-benzoxazol-2(3H)-one derivatives reveals the importance of these compounds in the development of pharmaceuticals by studying their chemical behavior (Skibiński et al., 2011).
Generation of Structurally Diverse Libraries : Utilizing benzoxazole derivatives in alkylation and ring closure reactions to generate a diverse library of compounds showcases their versatility in chemical synthesis (Roman, 2013).
Material Science and Engineering
- Modification of Hydrogels : A study on the radiation-induced modification of polyvinyl alcohol/acrylic acid hydrogels with amine compounds, including benzoxazole derivatives, highlights their application in developing materials with potential medical uses (Aly & El-Mohdy, 2015).
Chemical Synthesis and Catalysis
- Ultrasound-Assisted Synthesis : Research demonstrates an efficient, eco-friendly method for synthesizing 2-arylbenzoxazoles, leveraging benzoxazole derivatives' reactivity to create targeted products in high yields under mild conditions (Naeimi et al., 2016).
Biological and Pharmacological Research
- Antimicrobial Studies : Synthesis and evaluation of benzoxazole derivatives for antimicrobial activities, indicating their potential as bioactive molecules in developing new therapeutic agents (Wanare et al., 2021).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-(2-aminopropyl)-1,3-benzoxazol-2-one;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O2.ClH/c1-7(11)6-12-8-4-2-3-5-9(8)14-10(12)13;/h2-5,7H,6,11H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMQDCMPWMCARNM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN1C2=CC=CC=C2OC1=O)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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